Cas no 918866-12-3 (Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester)

• Product Name: Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester
• CAS No: 918866-12-3
• MF: C₂₀H₄₀O₆Si
• MW: 404.613508224487
• CID: 769904
• PubChem ID: 71426256
• Update Time: 2025-04-19

Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester
• 3-trimethoxysilylpropyl 2-acetyldodecanoate
• 918866-12-3
• 3-(TRIMETHOXYSILYL)PROPYL 2-ACETYLDODECANOATE
• DTXSID80845017

• Inchi： 1S/C20H40O6Si/c1-6-7-8-9-10-11-12-13-15-19(18(2)21)20(22)26-16-14-17-27(23-3,24-4)25-5/h19H,6-17H2,1-5H3
• InChI Key： OQILPZODYZKBLJ-UHFFFAOYSA-N
• SMILES： [Si](CCCOC(C(C(C)=O)CCCCCCCCCC)=O)(OC)(OC)OC

Computed Properties

• Exact Mass: 404.25941553g/mol
• Monoisotopic Mass: 404.25941553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06000
• LogP: 4.53380